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Compound of Interest

Compound Name: 4-O-Demethylisokadsurenin D

Cat. No.: B14749493

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-0O-Demethylisokadsurenin D is a naturally occurring lignan isolated from the plant Piper
kadsura (Choisy) Ohwi. Lignans are a class of polyphenolic compounds known for their diverse
biological activities, and those derived from the Piper and Kadsura genera have demonstrated
promising anti-inflammatory, cytotoxic, and anti-platelet aggregation properties. This technical
guide provides a comprehensive overview of 4-O-Demethylisokadsurenin D, including its
chemical identity, and a review of the known biological activities of related compounds from its
source. While specific experimental data for this compound is limited in publicly available
literature, this guide synthesizes the existing information to support further research and drug
development efforts.

Chemical Identity and Synonyms

A clear understanding of the chemical identity of 4-O-Demethylisokadsurenin D is
fundamental for research and regulatory purposes.
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Property Value

(6-exo,7-endo)-7-(4-Hydroxy-3-
IUPAC Name methoxyphenyl)-3-methoxy-6-methyl-5-(2-
propenyl)bicyclo[3.2.1]oct-3-en-2-one

CAS Number 89104-59-6

Molecular Formula C20H2205

Molecular Weight 342.39 g/mol

Synonyms 4-O-KREFZN#EEZED (Chinese)
Class Lignan

Natural Source Piper kadsura (Choisy) Ohwi

Biological Activity of Lighans from Piper kadsura

While specific quantitative biological data for 4-O-Demethylisokadsurenin D is not readily
available in the cited literature, studies on other lignans and neolignans isolated from Piper
kadsura provide strong indications of its potential pharmacological activities.

Anti-Inflammatory Activity

Several studies have demonstrated the anti-inflammatory properties of compounds isolated
from Piper kadsura. These compounds often exert their effects by inhibiting the production of
inflammatory mediators.

A study on neolignans from Piper kadsura evaluated their ability to inhibit nitric oxide (NO)
production in lipopolysaccharide (LPS)-activated BV-2 microglia cells.[1] For instance,
piperkadsin C and futoquinol showed potent inhibition of NO production with ICso values of 14.6
MM and 16.8 puM, respectively.[1] Another study on neolignans from the same plant reported
that piperkadsin A and B, among others, potently inhibited phorbol 12-myristate 13-acetate
(PMA)-induced reactive oxygen species (ROS) production in human polymorphonuclear
neutrophils, with 1Cso values of 4.3 uM and 12.2 pM, respectively.[2]

Cytotoxic Activity
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Lignans from the related genus Kadsura have been shown to possess cytotoxic effects against

various cancer cell lines. One study on dibenzocyclooctadiene lignans from Kadsura coccinea

found that kadusurain A exhibited significant anti-proliferative effects against A549, HCT116,

HL-60, and HepG2 human tumor cell lines, with ICso values ranging from 1.05 to 12.56 pg/mL.

[3]

The table below summarizes the reported biological activities of representative lignans from

Piper and Kadsura species, which may serve as a reference for the potential activity of 4-O-

Demethylisokadsurenin D.

Compound Biological Activity Cell Line /| Model ICso0 | ECs0
) ) Anti-inflammatory (NO  LPS-activated BV-2
Piperkadsin C o ) ) 14.6 uM[1]
inhibition) microglia
) Anti-inflammatory (NO  LPS-activated BV-2
Futoquinol o ) ) 16.8 uM[1]
inhibition) microglia
) ) Anti-inflammatory PMA-induced human
Piperkadsin A o 4.3 uM[2]
(ROS inhibition) PMNs
) ) Anti-inflammatory PMA-induced human
Piperkadsin B 12.2 uM[2]

(ROS inhibition)

PMNs

Kadusurain A

Cytotoxicity

A549, HCT116, HL-
60, HepG2

1.05 - 12.56 pg/mL[3]

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, or specific biological assays of 4-O-

Demethylisokadsurenin D are not available in the reviewed literature. However, a general

workflow for the isolation and characterization of lignans from Piper kadsura can be inferred

from related studies.

General Isolation and Characterization Workflow

The following diagram illustrates a typical workflow for isolating and identifying lignans from

plant material.
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Plant Material (Piper kadsura)

'

Extraction (e.g., with Methanol)

'

Solvent Partitioning (e.g., Hexane, Chloroform, Ethyl Acetate)

'

Column Chromatography (Silica Gel, Sephadex)

'

Preparative HPLC

'

Pure Compound (4-O-Demethylisokadsurenin D)

' '

Structure Elucidation Biological Activity Screening

!

Spectroscopic Analysis (NMR, MS, IR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14749493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14749493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

